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Compound of Interest

Compound Name:
Acetylarginyltryptophyl

diphenylglycine

Cat. No.: B612793 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Acetylarginyltryptophyl diphenylglycine (CAS No. 1334583-93-5). This synthetic

tetrapeptide, also known as Relistase™, is primarily used in research and cosmetic

formulations[1][2][3]. While specific hazard data is limited, prudence dictates treating it as a

chemical waste product, adhering to standard laboratory safety protocols and local

regulations[4][5].

Consultation with your institution's Environmental Health and Safety (EHS) office is mandatory

before proceeding with any disposal protocol. This document serves as a general guideline and

must be adapted to local, state, and federal regulations.

Chemical and Safety Data Summary
There is a significant lack of comprehensive safety and toxicity data for

Acetylarginyltryptophyl diphenylglycine in publicly available Safety Data Sheets (SDS)[4].

Therefore, it should be handled with care, assuming the potential for unknown hazards.
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Identifier Value Source

CAS Number 1334583-93-5 [1][4]

Molecular Formula C₃₅H₄₀N₈O₆ [1]

Molecular Weight 668.7 g/mol [1]

Known Hazards No specific hazards classified. [4]

Acute Toxicity No data available. [4]

Carcinogenicity No data available. [4]

Environmental Hazards
Do not let the chemical enter

drains.
[4]

Personal Protective Equipment (PPE)
Before handling Acetylarginyltryptophyl diphenylglycine for disposal, ensure the following

PPE is worn to prevent skin and eye contact, and inhalation[4]:

Gloves: Chemical-impermeable gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If handling fine powder and dust formation is likely, use a NIOSH-

approved respirator.

Disposal Workflow
The following diagram outlines the general decision-making process for the disposal of

Acetylarginyltryptophyl diphenylglycine and associated waste.
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Disposal Workflow for Acetylarginyltryptophyl Diphenylglycine

Step 1: Preparation

Step 2: Waste Identification

Step 3: Segregation & Disposal
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(See Protocol 4.2)
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Disposal Complete
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Caption: Disposal workflow for Acetylarginyltryptophyl diphenylglycine.
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Step-by-Step Disposal Protocols
This procedure applies to the pure peptide powder or any solid materials (e.g., weighing paper,

spill cleanup materials) grossly contaminated with the product.

Containment: Carefully place the material into a designated, leak-proof container suitable for

chemical waste. Avoid generating dust[4].

Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name:

"Acetylarginyltryptophyl diphenylglycine".

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials, pending disposal[4].

Disposal: Arrange for collection by your institution's certified hazardous waste disposal

service.

For items like glassware, plastic vials, and used gloves that are contaminated with trace

amounts of the peptide.

Decontamination: Whenever possible, decontaminate items before disposal. General

methods for peptide inactivation can be effective[5].

Method A: Chemical Inactivation (Bleach): Immerse the contaminated items in a freshly

prepared 10% bleach solution for at least 30 minutes[5]. After decontamination, decant the

bleach solution and manage it as liquid chemical waste. The decontaminated solids can

then be disposed of in the appropriate laboratory waste stream as per institutional

guidelines[5].

Method B: Autoclaving: Place waste in a validated autoclave at 121°C and 15 psi for a

minimum of 30-60 minutes. This is often used as a secondary decontamination step[5].

Rinsing Empty Containers: Thoroughly rinse empty product containers with a suitable solvent

(e.g., ethanol or water). Collect the rinsate as hazardous liquid waste[5].

Container Disposal: After triple-rinsing and defacing the original label, the container may be

disposed of as regular laboratory glass or plastic waste, pending institutional policy[5].
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This applies to solutions containing the peptide or rinsate from cleaning contaminated labware.

Collection: Collect all liquid waste containing Acetylarginyltryptophyl diphenylglycine in a

designated, sealed, and clearly labeled hazardous waste container.

pH Neutralization: If the solution is highly acidic or basic, neutralize it to a pH between 6 and

8 before adding it to the waste container, provided this does not cause a reaction.

Prohibition:Do not pour solutions containing this peptide down the drain[4].

Disposal: Store the container securely and arrange for pickup by a certified hazardous waste

contractor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Acetylarginyltryptophyl diphenylglycine | C35H40N8O6 | CID 72942020 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. paulaschoice.co.uk [paulaschoice.co.uk]

3. Acetylarginyltryptophyl Diphenylglycine | Relistase™ | Cosmetic Ingredients Guide
[ci.guide]

4. targetmol.com [targetmol.com]

5. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Proper Disposal Procedures for Acetylarginyltryptophyl
Diphenylglycine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612793#acetylarginyltryptophyl-diphenylglycine-
proper-disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b612793?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/132882557011230723/T83194
https://www.benchchem.com/product/b612793?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Acetylarginyltryptophyl-diphenylglycine
https://pubchem.ncbi.nlm.nih.gov/compound/Acetylarginyltryptophyl-diphenylglycine
https://www.paulaschoice.co.uk/acetylarginyltryptophyl-diphenylglycine/ingredient-acetylarginyltryptophyl-diphenylglycine.html
https://ci.guide/peptides/acetylarginyltryptophyl-diphenylglycine
https://ci.guide/peptides/acetylarginyltryptophyl-diphenylglycine
https://www.targetmol.com/attachment/sds/132882557011230723/T83194
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_QWF_Peptide_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b612793#acetylarginyltryptophyl-diphenylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b612793#acetylarginyltryptophyl-diphenylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b612793#acetylarginyltryptophyl-diphenylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b612793#acetylarginyltryptophyl-diphenylglycine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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